Cas no 716316-19-7 (1H-Imidazole,1-cyano-4-nitro-(9CI))
716316-19-7 structure
Product Name:1H-Imidazole,1-cyano-4-nitro-(9CI)
CAS No:716316-19-7
MF:C4H2N4O2
MW:138.084279537201
CID:558157
Update Time:2023-03-29
1H-Imidazole,1-cyano-4-nitro-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-1-carbonitrile,4-nitro-
- 1H-Imidazole,1-cyano-4-nitro-(9CI)
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- Inchi: 1S/C4H2N4O2/c5-2-7-1-4(6-3-7)8(9)10/h1,3H
- InChI Key: KVXKHVHJOXXNOB-UHFFFAOYSA-N
- SMILES: C1N(C#N)C=C([N+]([O-])=O)N=1
Computed Properties
- Exact Mass: 138.018
- Monoisotopic Mass: 138.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 87.4A^2
1H-Imidazole,1-cyano-4-nitro-(9CI) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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